Cas no 22715-34-0 (4,5,6-triamino-1,2-dihydropyrimidin-2-one)

• Product Name: 4,5,6-triamino-1,2-dihydropyrimidin-2-one
• CAS No: 22715-34-0
• MF: C₄H₇N₅O
• MW: 141.131279230118
• CID: 281019
• PubChem ID: 239950
• Update Time: 2025-11-02

4,5,6-triamino-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4,5,6-triamino-
• 4,5,6-Triamino-1H-pyrimidin-2-one
• 4,5,6-triamino-2(1H)-Pyrimidinone
• 4,5,6-Triamino-2-oxo-dihydro-pyrimidin
• 4,5,6-triamino-1,2-dihydropyrimidin-2-one
• 4, 5, 6-triamino-1H-pyrimidin-2-one
• SCHEMBL34276
• A18479
• 22715-34-0
• FT-0714635
• 4,5,6-triaminopyrimidin-2(1h)-one
• Triamino-oxypyrimidin
• Pyrrolidine,1-[(2S)-2-amino-3-
• NSC-45758
• DTXSID50286433
• AKOS006340989
• 4,5,6-triaminopyrimidin-2-one
• EN300-105100
• methyl-1-thioxobutyl]- (9CI)
• NSC45758

• Inchi： 1S/C4H7N5O/c5-1-2(6)8-4(10)9-3(1)7/h5H2,(H5,6,7,8,9,10)
• InChI Key： ZQBHGSSAKLGUBH-UHFFFAOYSA-N
• SMILES： O=C1N=C(C(=C(N)N1)N)N

Computed Properties

• Exact Mass: 141.06500
• Monoisotopic Mass: 141.06506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• XLogP3: -2.2

Experimental Properties

• Density: 2.16
• Boiling Point: 613.2°Cat760mmHg
• Flash Point: 324.6°C
• Refractive Index: 1.932
• PSA: 123.81000
• LogP: 0.26010

Additional information on 4,5,6-triamino-1,2-dihydropyrimidin-2-one

Recent Advances in the Study of 4,5,6-Triamino-1,2-dihydropyrimidin-2-one (CAS: 22715-34-0)

4,5,6-Triamino-1,2-dihydropyrimidin-2-one (CAS: 22715-34-0) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have explored its role as a key intermediate in the synthesis of nucleoside analogs and its biological activity in various disease models. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and potential therapeutic applications.

One of the most notable advancements in the study of 4,5,6-triamino-1,2-dihydropyrimidin-2-one is its application in the synthesis of antiviral and anticancer agents. Researchers have demonstrated that this compound serves as a versatile building block for the development of nucleoside analogs, which are critical in the treatment of viral infections such as HIV and hepatitis B. Recent publications have detailed novel synthetic routes that improve the yield and purity of the compound, thereby enhancing its utility in large-scale pharmaceutical production.

In addition to its synthetic applications, 4,5,6-triamino-1,2-dihydropyrimidin-2-one has shown promising biological activity in preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory effects on certain kinases involved in cancer progression. The study utilized structure-activity relationship (SAR) analysis to identify key modifications that enhance the compound's efficacy and selectivity, paving the way for the development of next-generation kinase inhibitors.

Another area of interest is the compound's potential role in neurodegenerative diseases. Recent research has suggested that 4,5,6-triamino-1,2-dihydropyrimidin-2-one may modulate pathways associated with oxidative stress and neuroinflammation, which are key factors in conditions such as Alzheimer's and Parkinson's diseases. While these findings are preliminary, they underscore the compound's versatility and its potential as a multifunctional therapeutic agent.

Despite these promising developments, challenges remain in the optimization of 4,5,6-triamino-1,2-dihydropyrimidin-2-one for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits.

In conclusion, 4,5,6-triamino-1,2-dihydropyrimidin-2-one (CAS: 22715-34-0) represents a promising candidate for drug development, with applications ranging from antiviral therapies to neurodegenerative disease treatment. Continued research into its chemical and biological properties will be crucial for unlocking its full potential and advancing its use in the pharmaceutical industry.